Cas no 1805271-23-1 (3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid
• CAS No: 1805271-23-1
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4949303
• Update Time: 2025-05-26

3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5ClF3NO3/c9-6-3(13)1-2-4(5(6)7(14)15)16-8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： OAZPBVKDVDMGDW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(=O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 72.6

Additional information on 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid

3-Amino-2-chloro-6-(trifluoromethoxy)benzoic Acid (CAS No. 1805271-23-1): A Comprehensive Overview

3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid (CAS No. 1805271-23-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid consists of a benzene ring substituted with an amino group at the 3-position, a chlorine atom at the 2-position, and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute (2020) demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The pharmacokinetic properties of 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences (2019) reported that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The researchers noted that the trifluoromethoxy group plays a crucial role in enhancing the lipophilicity and metabolic stability of the molecule.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid has a low toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route for 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid has been well-documented in the literature. A common approach involves the sequential functionalization of a substituted benzene ring through nitration, reduction to form an amine, chlorination, and finally, introduction of the trifluoromethoxy group via nucleophilic substitution. This multi-step synthesis allows for precise control over the final product's purity and yield.

In conclusion, 3-Amino-2-chloro-6-(trifluoromethoxy)benzoic acid (CAS No. 1805271-23-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer valuable biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to explore its full potential as a lead compound for developing novel therapeutic agents.